methyl 5-[(2-methoxyphenoxy)methyl]-2-furoate

• IUPAC Name: methyl 5-[(2-methoxyphenoxy)methyl]furan-2-carboxylate
• InChI: InChI=1S/C14H14O5/c1-16-11-5-3-4-6-12(11)18-9-10-7-8-13(19-10)14(15)17-2/h3-8H,9H2,1-2H3
• InChI Key: WSZLRPHUOJBBLT-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1OCC2=CC=C(O2)C(=O)OC
• Molecular Formula: C14H14O5
• Molecular Weight: 262.26 g/mol

Description

Methyl 5-[(2-methoxyphenoxy)methyl]-2-furoate is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. It is a furoate ester that is synthesized through a multi-step process involving several chemical reactions.

Mechanism of Action

The mechanism of action of methyl 5-[(2-methoxyphenoxy)methyl]-2-furoate is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes that are involved in the inflammatory response. It has also been shown to induce apoptosis in cancer cells, which is a process that leads to the death of these cells.
Biochemical and Physiological Effects:
Methyl 5-[(2-methoxyphenoxy)methyl]-2-furoate has been shown to have several biochemical and physiological effects. It has been found to reduce the production of pro-inflammatory cytokines and chemokines, which are molecules that play a role in the inflammatory response. It has also been shown to induce apoptosis in cancer cells, which leads to the death of these cells.

Advantages and Limitations for Lab Experiments

Methyl 5-[(2-methoxyphenoxy)methyl]-2-furoate has several advantages and limitations for lab experiments. One of the main advantages is its ability to penetrate cell membranes, which makes it a potential drug delivery system. However, its limited solubility in water can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for research on methyl 5-[(2-methoxyphenoxy)methyl]-2-furoate. One area of research is in the development of new drug delivery systems that use this compound. Another area of research is in the study of its anti-inflammatory and anti-cancer properties, with the aim of developing new drugs that can be used to treat these conditions. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in other fields.

Synthesis Methods

Methyl 5-[(2-methoxyphenoxy)methyl]-2-furoate is synthesized through a multi-step process that involves several chemical reactions. The first step involves the reaction between 2-methoxyphenol and chloromethyl methyl ether to form 2-(methoxymethoxy)phenol. This intermediate is then reacted with furoic acid in the presence of a catalyst to form the final product, methyl 5-[(2-methoxyphenoxy)methyl]-2-furoate.

Scientific Research Applications

Methyl 5-[(2-methoxyphenoxy)methyl]-2-furoate has been the subject of several scientific studies due to its potential applications in various fields. One of the main areas of research is in the field of medicine, where it has been found to have anti-inflammatory and anti-cancer properties. It has also been studied for its potential use as a drug delivery system due to its ability to penetrate cell membranes.